Cas no 2137600-30-5 (4-(1-aminoethyl)-N-methyloxane-4-carboxamide)
4-(1-aminoethyl)-N-methyloxane-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-aminoethyl)-N-methyloxane-4-carboxamide
- EN300-764465
- 2137600-30-5
-
- Inchi: 1S/C9H18N2O2/c1-7(10)9(8(12)11-2)3-5-13-6-4-9/h7H,3-6,10H2,1-2H3,(H,11,12)
- InChI Key: XHZUSYCPWBCJNZ-UHFFFAOYSA-N
- SMILES: O1CCC(C(NC)=O)(C(C)N)CC1
Computed Properties
- Exact Mass: 186.136827821g/mol
- Monoisotopic Mass: 186.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 64.4Ų
4-(1-aminoethyl)-N-methyloxane-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764465-1.0g |
4-(1-aminoethyl)-N-methyloxane-4-carboxamide |
2137600-30-5 | 95% | 1.0g |
$943.0 | 2024-05-22 | |
| Enamine | EN300-764465-0.05g |
4-(1-aminoethyl)-N-methyloxane-4-carboxamide |
2137600-30-5 | 95% | 0.05g |
$792.0 | 2024-05-22 | |
| Enamine | EN300-764465-0.1g |
4-(1-aminoethyl)-N-methyloxane-4-carboxamide |
2137600-30-5 | 95% | 0.1g |
$829.0 | 2024-05-22 | |
| Enamine | EN300-764465-0.25g |
4-(1-aminoethyl)-N-methyloxane-4-carboxamide |
2137600-30-5 | 95% | 0.25g |
$867.0 | 2024-05-22 | |
| Enamine | EN300-764465-0.5g |
4-(1-aminoethyl)-N-methyloxane-4-carboxamide |
2137600-30-5 | 95% | 0.5g |
$905.0 | 2024-05-22 | |
| Enamine | EN300-764465-2.5g |
4-(1-aminoethyl)-N-methyloxane-4-carboxamide |
2137600-30-5 | 95% | 2.5g |
$1848.0 | 2024-05-22 | |
| Enamine | EN300-764465-5.0g |
4-(1-aminoethyl)-N-methyloxane-4-carboxamide |
2137600-30-5 | 95% | 5.0g |
$2732.0 | 2024-05-22 | |
| Enamine | EN300-764465-10.0g |
4-(1-aminoethyl)-N-methyloxane-4-carboxamide |
2137600-30-5 | 95% | 10.0g |
$4052.0 | 2024-05-22 |
4-(1-aminoethyl)-N-methyloxane-4-carboxamide Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-(1-aminoethyl)-N-methyloxane-4-carboxamide
Comprehensive Overview of 4-(1-aminoethyl)-N-methyloxane-4-carboxamide (CAS No. 2137600-30-5): Properties, Applications, and Research Insights
In the rapidly evolving field of pharmaceutical and chemical research, 4-(1-aminoethyl)-N-methyloxane-4-carboxamide (CAS No. 2137600-30-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its oxane ring backbone and carboxamide functionality, which contribute to its versatility in synthetic chemistry.
The compound's aminoethyl side chain further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in modulating biological pathways, with preliminary data suggesting potential utility in targeted therapies. As the scientific community continues to investigate N-methyloxane derivatives, this particular analog stands out for its balanced physicochemical properties and synthetic accessibility.
From a molecular perspective, 4-(1-aminoethyl)-N-methyloxane-4-carboxamide exhibits interesting characteristics that make it suitable for various applications. Its polar surface area and hydrogen bonding capacity are particularly noteworthy, as these properties influence its solubility and bioavailability profiles. These attributes are crucial considerations when developing new pharmaceutical compounds, especially in the context of blood-brain barrier penetration and target engagement - topics currently trending in medicinal chemistry discussions.
The synthesis of CAS 2137600-30-5 typically involves multi-step organic transformations, with researchers continually optimizing routes to improve yield and purity. Recent advancements in flow chemistry and catalytic amidation techniques have shown promise in scaling up production while maintaining excellent stereochemical control. These developments align with the growing industry focus on green chemistry principles and sustainable synthesis, addressing common search queries about environmentally friendly chemical production.
Analytical characterization of this compound presents its own set of interesting challenges and opportunities. Modern techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming its structure and purity. The compound's stability under various conditions is another area of active investigation, particularly regarding its storage requirements and shelf life - practical concerns frequently searched by laboratory professionals.
In the context of drug discovery, 4-(1-aminoethyl)-N-methyloxane-4-carboxamide serves as an important building block for creating novel therapeutic agents. Its structural features make it particularly relevant for designing CNS-active compounds, a hot topic in pharmaceutical research. The molecule's ability to potentially interact with neurotransmitter systems while maintaining favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion) makes it an attractive scaffold for medicinal chemists.
The compound's patent landscape reveals growing commercial interest, with several applications filed in recent years covering its synthetic methods and potential uses. This intellectual property activity reflects the broader trend of heterocyclic chemistry innovation in the pharmaceutical industry. For researchers monitoring emerging chemical entities, this compound represents an interesting case study in how novel molecular architectures can lead to breakthrough applications.
From a safety perspective, preliminary toxicological assessments of CAS 2137600-30-5 suggest favorable profiles at typical research-scale exposure levels. However, as with all chemical substances, proper laboratory handling procedures should be followed, including the use of appropriate personal protective equipment. These considerations align with increasing online searches about chemical safety protocols and risk assessment methodologies in research settings.
The future research directions for this compound appear promising. Current investigations are exploring its potential as a precursor for bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly developing areas in chemical biology. Additionally, its application in material science, particularly in the development of specialized polymers with unique mechanical properties, represents another exciting avenue for exploration.
As the scientific community continues to uncover the full potential of 4-(1-aminoethyl)-N-methyloxane-4-carboxamide, this compound serves as an excellent example of how fundamental chemical research can lead to diverse applications. Its study contributes to our broader understanding of structure-activity relationships and molecular design principles, topics that consistently rank high in academic search queries. With ongoing advancements in synthetic methodology and analytical technology, researchers are well-positioned to fully characterize and utilize this interesting molecule.
2137600-30-5 (4-(1-aminoethyl)-N-methyloxane-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)